Cas no 1804409-92-4 (4-Hydroxy-5-phenylpicolinaldehyde)

• Product Name: 4-Hydroxy-5-phenylpicolinaldehyde
• CAS No: 1804409-92-4
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 4906268
• Update Time: 2025-10-29

4-Hydroxy-5-phenylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-phenylpicolinaldehyde

• Inchi： 1S/C12H9NO2/c14-8-10-6-12(15)11(7-13-10)9-4-2-1-3-5-9/h1-8H,(H,13,15)
• InChI Key： FWRGZRREOFXUGG-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=O)NC=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Additional information on 4-Hydroxy-5-phenylpicolinaldehyde

Introduction to 4-Hydroxy-5-phenylpicolinaldehyde (CAS No. 1804409-92-4)

4-Hydroxy-5-phenylpicolinaldehyde, with the CAS number 1804409-92-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a hydroxyl group, a phenyl group, and an aldehyde functional group. These structural features contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-Hydroxy-5-phenylpicolinaldehyde is C₁₁H₁₀O₃. Its molecular weight is approximately 198.20 g/mol. The compound can be synthesized through a series of well-documented chemical reactions, including the condensation of 4-hydroxybenzaldehyde with 5-phenylpyridine-2-carbaldehyde. This synthesis route is highly reproducible and has been optimized to achieve high yields and purity levels.

In the realm of medicinal chemistry, 4-Hydroxy-5-phenylpicolinaldehyde has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that 4-Hydroxy-5-phenylpicolinaldehyde exhibits potent inhibitory activity against human carbonic anhydrase II (hCA II), a key enzyme implicated in conditions such as glaucoma and epilepsy. The study highlighted the compound's ability to selectively bind to the active site of hCA II, thereby modulating its activity without affecting other enzymes in the same family.

Beyond its medicinal applications, 4-Hydroxy-5-phenylpicolinaldehyde has also been investigated for its potential use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, a study published in the Journal of Materials Chemistry C in 2022 reported the use of 4-Hydroxy-5-phenylpicolinaldehyde as a building block for the fabrication of luminescent metal-organic frameworks (MOFs). These MOFs exhibited excellent photoluminescence properties and were found to be highly stable under various environmental conditions, making them suitable for applications such as sensing and catalysis.

The physical properties of 4-Hydroxy-5-phenylpicolinaldehyde, including its solubility and stability, have been extensively studied. The compound is generally soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). However, its solubility in water is limited, which can be an important consideration for certain applications. The stability of 4-Hydroxy-5-phenylpicolinaldehyde under different conditions has also been evaluated. It is stable at room temperature but may degrade upon exposure to strong acids or bases.

In terms of safety and handling, while 4-Hydroxy-5-phenylpicolinaldehyde is not classified as a hazardous material, it should be handled with care to avoid skin contact and inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound. Additionally, it is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for 4-Hydroxy-5-phenylpicolinaldehyde are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For instance, recent advances in computational chemistry have enabled researchers to predict the behavior of 4-Hydroxy-5-phenylpicolinaldehyde under various conditions with high accuracy. These predictions can guide experimental design and accelerate the development of new materials and drugs based on this compound.

In conclusion, 4-Hydroxy-5-phenylpicolinaldehyde (CAS No. 1804409-92-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure endows it with valuable chemical and physical properties that make it an attractive candidate for further research and development. As new studies continue to emerge, the importance of this compound is likely to grow, contributing to advancements in multiple scientific fields.